![molecular formula C12H16O2 B2880909 (2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid CAS No. 2248174-17-4](/img/structure/B2880909.png)
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid, also known as Ibuprofen, is a non-steroidal anti-inflammatory drug (NSAID) used to treat pain, fever, and inflammation. It is one of the most widely used drugs in the world and is available over-the-counter in many countries. Ibuprofen is a chiral compound, meaning it has two enantiomers, (R)-ibuprofen and (S)-ibuprofen. (R)-ibuprofen is the active enantiomer and is responsible for the drug's therapeutic effects.
Mechanism of Action
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. There are two isoforms of COX, COX-1 and COX-2. COX-1 is constitutively expressed in many tissues and is responsible for the production of prostaglandins that maintain normal physiological functions, such as protecting the stomach lining and regulating blood flow to the kidneys. COX-2 is inducible and is responsible for the production of prostaglandins that are involved in inflammation and pain. (2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid inhibits both COX-1 and COX-2, but at higher doses, it selectively inhibits COX-2.
Biochemical and Physiological Effects
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid has a number of biochemical and physiological effects. In addition to inhibiting the production of prostaglandins, it also inhibits the production of thromboxane A2, which is involved in blood clotting. (2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid has been shown to reduce the risk of heart attack and stroke in patients with cardiovascular disease. It also has antioxidant properties and has been shown to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid is widely used in laboratory experiments due to its well-established pharmacological effects and low toxicity. It is relatively inexpensive and easy to obtain. However, its effects can vary depending on the dose and route of administration, and it can interact with other drugs and compounds.
Future Directions
There are many potential future directions for research on ibuprofen. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce its side effects. Another area of interest is the investigation of its effects on other physiological processes, such as inflammation in the brain and the immune system. Additionally, there is interest in exploring the potential of ibuprofen as a treatment for other conditions, such as cancer and Alzheimer's disease.
Synthesis Methods
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid can be synthesized through various methods, including the Friedel-Crafts acylation of isobutylbenzene, the Grignard reaction of isobutylmagnesium chloride with benzophenone, and the reduction of ibuprofen methyl ketone with sodium borohydride. The most common method used in industry is the Friedel-Crafts acylation, which involves the reaction of isobutylbenzene with acetyl chloride in the presence of aluminum chloride.
Scientific Research Applications
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid has been extensively studied in scientific research for its anti-inflammatory, analgesic, and antipyretic properties. It has been found to be effective in treating a variety of conditions, including osteoarthritis, rheumatoid arthritis, menstrual cramps, headaches, and fever. (2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever.
properties
IUPAC Name |
(2R)-3-(4-ethylphenyl)-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-3-10-4-6-11(7-5-10)8-9(2)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)/t9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQZPPEQDIQJNFB-SECBINFHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CC(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C[C@@H](C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-3-(4-Ethylphenyl)-2-methylpropanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.